Cas no 2172487-30-6 (2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine)

• Product Name: 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine
• CAS No: 2172487-30-6
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 5834673
• PubChem ID: 165849349
• Update Time: 2025-06-21

2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1635502
• 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine
• 2172487-30-6

• Inchi： 1S/C11H12F2N2/c12-11(13)7-1-2-9-8(3-4-14)6-15-10(9)5-7/h1-2,5-6,11,15H,3-4,14H2
• InChI Key： VAWBJSQMOPIVKB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC=C2CCN)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine

2-[6-(Difluoromethyl)-1H-indol-3-yl]ethan-1-amine (CAS No: 2172487-30-6)

The compound 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine, identified by the CAS registry number 2172487-30-6, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and applications in pharmaceutical research.

The molecular structure of 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine comprises an indole ring system substituted at the 3-position with an ethanamine group and at the 6-position with a difluoromethyl group. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets such as enzymes, receptors, and nucleic acids.

Recent studies have highlighted the potential of indole derivatives in targeting cancer cells, particularly through their ability to modulate key signaling pathways such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. The presence of the difluoromethyl group at the 6-position of the indole ring introduces additional electronic and steric effects, which can enhance the compound's binding affinity to specific protein targets or improve its pharmacokinetic properties.

In terms of synthesis, 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine can be prepared through a variety of methods, including but not limited to, Suzuki coupling reactions, Buchwald-Hartwig amination, or Stille coupling reactions. These methods allow for precise control over the substitution pattern on the indole ring, enabling researchers to optimize the compound's properties for specific applications.

The biological activity of this compound has been explored in several recent studies. For instance, researchers have investigated its potential as an anticancer agent by assessing its ability to inhibit tumor cell proliferation and induce apoptosis. Preliminary results suggest that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, prostate, and lung cancers.

Beyond its anticancer properties, indole derivatives like this compound have also shown promise in other therapeutic areas such as neurodegenerative diseases and inflammation. For example, some studies have reported that certain indole-based compounds can modulate neuroprotective pathways or inhibit pro-inflammatory cytokines, making them potential candidates for treating conditions like Alzheimer's disease or rheumatoid arthritis.

In addition to its biological activity, the chemical stability and solubility of 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine are critical factors that influence its suitability for therapeutic use. Researchers have evaluated its stability under various conditions, including exposure to light, heat, and acidic/basic environments. The results indicate that this compound exhibits reasonable stability under physiological conditions, which is essential for maintaining its efficacy during drug delivery.

The development of novel drug delivery systems tailored for this compound is another area of active research. Scientists are exploring the use of nanotechnology-based delivery systems such as liposomes or polymeric nanoparticles to enhance the bioavailability and targeting efficiency of this compound. These advancements could significantly improve its therapeutic index and reduce potential side effects.

In conclusion, 2-[6-(difluoromethyl)-1H-indol-3-yl]ethan-1-amine (CAS No: 2172487-30) represents a promising lead compound in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development.